Cas no 132880-13-8 (Glycine,N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-(3-methoxyphenyl)-, (acetyloxy)methylester)

Glycine,N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-(3-methoxyphenyl)-, (acetyloxy)methylester structure
132880-13-8 structure
Product Name:Glycine,N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-(3-methoxyphenyl)-, (acetyloxy)methylester
CAS No:132880-13-8
MF:C17H21NO9
MW:383.349945783615
CID:196943
PubChem ID:125567
Update Time:2025-04-19

Glycine,N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-(3-methoxyphenyl)-, (acetyloxy)methylester Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[2-[(acetyloxy)methoxy]-2-oxoethyl]-N-(3-methoxyphenyl)-, (acetyloxy)methylester
    • acetyloxymethyl 2-(N-[2-(acetyloxymethoxy)-2-oxoethyl]-3-methoxyanilino)acetate
    • ANIS-AM
    • 3-Methoxybenzylamine diacetate acetoxymethyl ester
    • Anisidine diacetate
    • bis[(acetyloxy)methyl] 2,2'-[(3-methoxyphenyl)imino]diacetate
    • Glycine, N-(2-((acetyloxy)methoxy)-2-oxoethyl)-N-(3-methoxyphenyl)-, (acetyloxy)methyl ester
    • DTXSID10157832
    • 132880-13-8
    • Inchi: 1S/C17H21NO9/c1-12(19)24-10-26-16(21)8-18(9-17(22)27-11-25-13(2)20)14-5-4-6-15(7-14)23-3/h4-7H,8-11H2,1-3H3
    • InChI Key: NKGSOVVMDLCSMV-UHFFFAOYSA-N
    • SMILES: O(COC(C)=O)C(CN(CC(=O)OCOC(C)=O)C1C=CC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 383.12163
  • Monoisotopic Mass: 383.12163125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 14
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.67
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